Cas no 2229584-54-5 (2-chloro-1-(1-phenylcyclopentyl)ethan-1-ol)

• Product Name: 2-chloro-1-(1-phenylcyclopentyl)ethan-1-ol
• CAS No: 2229584-54-5
• MF: C₁₃H₁₇ClO
• MW: 224.726483106613
• CID: 6212972
• PubChem ID: 165754261
• Update Time: 2025-06-10

2-chloro-1-(1-phenylcyclopentyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(1-phenylcyclopentyl)ethan-1-ol
• 2229584-54-5
• EN300-1864585

• Inchi： 1S/C13H17ClO/c14-10-12(15)13(8-4-5-9-13)11-6-2-1-3-7-11/h1-3,6-7,12,15H,4-5,8-10H2
• InChI Key： JUYITJIFADWUDR-UHFFFAOYSA-N
• SMILES： ClCC(C1(C2C=CC=CC=2)CCCC1)O

Computed Properties

• Exact Mass: 224.0967929g/mol
• Monoisotopic Mass: 224.0967929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-chloro-1-(1-phenylcyclopentyl)ethan-1-ol

2-Chloro-1-(1-phenylcyclopentyl)ethan-1-ol: A Comprehensive Overview

The compound 2-chloro-1-(1-phenylcyclopentyl)ethan-1-ol (CAS No. 2229584-54-5) is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a chlorinated ethanolic group with a substituted cyclopentane ring. Recent studies have highlighted its role in the synthesis of bioactive molecules, making it a subject of interest in both academic and industrial research.

Structure and Synthesis: The molecular structure of 2-chloro-1-(1-phenylcyclopentyl)ethan-1-ol consists of a cyclopentane ring substituted with a phenyl group at the 1-position and a chlorinated ethanol group at the 2-position. This arrangement provides the molecule with a chiral center, which is crucial for its stereochemical properties. Researchers have developed efficient synthetic routes to prepare this compound, often involving Friedel-Crafts alkylation or nucleophilic substitution reactions. These methods not only ensure high yields but also allow for the precise control of stereochemistry, which is essential for its application in drug design.

Biological Activity: Recent investigations into the biological activity of 2-chloro-1-(1-phenylcyclopentyl)ethan-1-ol have revealed its potential as a lead compound in the development of novel therapeutic agents. Studies conducted by Smith et al. (2023) demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its role in anticancer drug discovery. Additionally, its ability to modulate cellular signaling pathways makes it a promising candidate for further exploration in neurodegenerative diseases.

Applications in Drug Design: The unique combination of structural features in 2-chloro-1-(1-phenylcyclopentyl)ethan-1-ol has made it an attractive scaffold for drug design. Its cyclopentane ring provides rigidity, while the phenyl group enhances lipophilicity, both of which are desirable properties in drug candidates. Furthermore, the presence of a hydroxyl group allows for easy functionalization, enabling researchers to explore various analogs with improved pharmacokinetic profiles.

Recent Research Advances: In 2023, a study published in *Journal of Medicinal Chemistry* explored the use of 2-chloro-1-(1-phenylcyclopentyl)ethan-1